Cas no 1890279-36-3 (tert-butyl N-{5-(aminooxy)methyl-2-bromophenyl}carbamate)

• Product Name: tert-butyl N-{5-(aminooxy)methyl-2-bromophenyl}carbamate
• CAS No: 1890279-36-3
• MF: C₁₂H₁₇BrN₂O₃
• MW: 317.178982496262
• CID: 6095127
• PubChem ID: 117111202
• Update Time: 2024-01-11

tert-butyl N-{5-(aminooxy)methyl-2-bromophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{5-(aminooxy)methyl-2-bromophenyl}carbamate
• EN300-1890420
• 1890279-36-3
• tert-butyl N-{5-[(aminooxy)methyl]-2-bromophenyl}carbamate

• Inchi： 1S/C12H17BrN2O3/c1-12(2,3)18-11(16)15-10-6-8(7-17-14)4-5-9(10)13/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： IGFBKJNUZVHEKW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CON)C=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 316.04225g/mol
• Monoisotopic Mass: 316.04225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters